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Introduction

4-(pentyloxy)Benzamide is a member of the benzamide class of organic compounds,
characterized by a benzene ring substituted with a carboxamide group and a pentyloxy ether
linkage. While specific research on this particular molecule is not extensively documented in
publicly available literature, its structural motifs are prevalent in a variety of biologically active
compounds. Benzamide derivatives are known to exhibit a wide range of pharmacological
activities, including antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[1]
This guide provides a comprehensive overview of the chemical properties, a proposed
synthesis protocol, predicted spectral data, and potential applications of 4-
(pentyloxy)Benzamide, drawing upon data from its precursors and analogous structures to
offer valuable insights for researchers.

Chemical and Physical Properties

Direct experimental data for 4-(pentyloxy)Benzamide is limited. However, we can infer its
properties from its structure and data available for its precursor, 4-(pentyloxy)benzoic acid, and
the parent compound, benzamide.
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Property Value Source

CAS Number 102872-11-7

Molecular Formula C12H17NO2 Calculated

Molecular Weight 207.27 g/mol Calculated
White to off-white solid

Appearance ) [2][3]
(Predicted)

Predicted to be slightly lower
Melting Point than 4-(pentyloxy)benzoic acid  [4]
(126-128 °C)

Predicted to be higher than 4-
Boiling Point (pentyloxy)benzoic acid (333.3  [4]
°C at 760 mmHg)

Predicted to be soluble in
N organic solvents like ethanol
Solubility ) o [2][5]
and diethyl ether, with limited

solubility in water.

Synthesis of 4-(pentyloxy)Benzamide

The synthesis of 4-(pentyloxy)Benzamide can be readily achieved from its corresponding
carboxylic acid, 4-(pentyloxy)benzoic acid, via a two-step process involving the formation of an
acyl chloride followed by amidation.

Step 1: Synthesis of 4-(pentyloxy)benzoyl chloride

This initial step involves the conversion of the carboxylic acid to a more reactive acyl chloride.
Thionyl chloride is a common and effective reagent for this transformation.[6][7]

Protocol:

» To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-
(pentyloxy)benzoic acid (1 equivalent).
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e Add an excess of thionyl chloride (SOCI2) (approximately 2-3 equivalents) to the flask.

o Gently reflux the mixture for 1-2 hours. The reaction progress can be monitored by the
cessation of HCI gas evolution.

o After the reaction is complete, remove the excess thionyl chloride by distillation under
reduced pressure.

e The resulting crude 4-(pentyloxy)benzoyl chloride can be used in the next step without
further purification.

Step 2: Amidation of 4-(pentyloxy)benzoyl chloride

The acyl chloride is then reacted with an ammonia source to form the final benzamide product.
Protocol:

» Dissolve the crude 4-(pentyloxy)benzoyl chloride from Step 1 in an anhydrous aprotic solvent
such as dichloromethane (DCM) or tetrahydrofuran (THF) in a flask cooled in an ice bath.

e Slowly bubble anhydrous ammonia gas through the solution or add a concentrated aqueous
solution of ammonium hydroxide dropwise with vigorous stirring.

o Continue the reaction at 0°C for 30 minutes and then allow it to warm to room temperature,
stirring for an additional 1-2 hours.

» Upon completion, quench the reaction by adding water.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

e The crude 4-(pentyloxy)Benzamide can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or hexanes/ethyl acetate).
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Caption: Potential research applications for 4-(pentyloxy)Benzamide.

Safety and Handling

Specific toxicology data for 4-(pentyloxy)Benzamide is not available. Therefore, it should be
handled with the standard precautions for a novel chemical compound. General safety
guidelines for aromatic amides and amines should be followed. [8][9]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat. [10]* Handling: Handle in a well-ventilated area, preferably in a fume
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hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes. [3]* Storage:
Store in a tightly closed container in a cool, dry place away from incompatible materials.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

4-(pentyloxy)Benzamide is a chemical compound with potential for further investigation in
various scientific fields, particularly in drug discovery and materials science. This guide
provides a foundational understanding of its properties, a practical synthesis protocol, and an
overview of its potential applications based on the current body of knowledge on related
benzamide derivatives. As with any novel compound, further experimental validation of its
properties and biological activities is necessary to fully elucidate its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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